3-(5-Fluoro-2-methylphenyl)butan-2-OL
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Description
3-(5-Fluoro-2-methylphenyl)butan-2-OL is a secondary alcohol with a branched butan-2-ol backbone substituted at the third carbon by a 5-fluoro-2-methylphenyl group.
Properties
Molecular Formula |
C11H15FO |
|---|---|
Molecular Weight |
182.23 g/mol |
IUPAC Name |
3-(5-fluoro-2-methylphenyl)butan-2-ol |
InChI |
InChI=1S/C11H15FO/c1-7-4-5-10(12)6-11(7)8(2)9(3)13/h4-6,8-9,13H,1-3H3 |
InChI Key |
MNDWJLJRNOMWBE-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=C(C=C1)F)C(C)C(C)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(5-Fluoro-2-methylphenyl)butan-2-OL typically involves the reaction of 5-fluoro-2-methylbenzaldehyde with a suitable Grignard reagent, followed by reduction. The reaction conditions often require an inert atmosphere, such as nitrogen or argon, and the use of anhydrous solvents to prevent moisture from interfering with the reaction.
Industrial Production Methods
On an industrial scale, the production of 3-(5-Fluoro-2-methylphenyl)butan-2-OL may involve continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis process.
Chemical Reactions Analysis
Types of Reactions
3-(5-Fluoro-2-methylphenyl)butan-2-OL undergoes various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.
Reduction: The compound can be reduced to form the corresponding alkane.
Substitution: The fluoro group can be substituted with other functional groups through nucleophilic aromatic substitution.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.
Substitution: Nucleophiles like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) can be employed for substitution reactions.
Major Products Formed
Oxidation: Formation of 3-(5-Fluoro-2-methylphenyl)butan-2-one.
Reduction: Formation of 3-(5-Fluoro-2-methylphenyl)butane.
Substitution: Formation of various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
3-(5-Fluoro-2-methylphenyl)butan-2-OL has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activity and interactions with biological targets.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 3-(5-Fluoro-2-methylphenyl)butan-2-OL involves its interaction with specific molecular targets, such as enzymes or receptors. The fluoro group can enhance the compound’s binding affinity and selectivity for these targets, leading to its observed effects. The exact pathways and molecular interactions depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Butan-2-OL Derivatives
Voriconazole
- Structure : (2R,3S)-2-(2,4-difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol .
- Key Differences : Voriconazole contains additional fluorophenyl, pyrimidinyl, and triazole substituents, conferring antifungal activity. The absence of these groups in 3-(5-Fluoro-2-methylphenyl)butan-2-OL likely reduces its biological potency but may improve synthetic accessibility.
Bitertanol
- Structure : 1-(biphenyl-4-yloxy)-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl)butan-2-ol .
- Key Differences: Bitertanol’s biphenyl ether and triazole substituents enhance its fungicidal activity. The target compound’s simpler aromatic substituent (5-fluoro-2-methylphenyl) may result in lower molecular weight and altered solubility.
Fluorinated Alcohols
2-Methyl-3-buten-2-ol
- Properties : Boiling point (98–99°C), density (0.824 g/mL) .
- Comparison : The tertiary alcohol structure reduces boiling points compared to primary/secondary alcohols. 3-(5-Fluoro-2-methylphenyl)butan-2-OL, being a secondary alcohol, likely has a higher boiling point due to stronger intermolecular hydrogen bonding.
3-Methyl-2-buten-1-ol
Branching and Boiling Point Trends
Evidence from simpler alcohols (e.g., butan-1-ol vs. butan-2-ol) shows that branching reduces boiling points due to decreased surface area and hydrogen bonding capacity . For example:
| Compound | Boiling Point (°C) | Alcohol Type |
|---|---|---|
| Butan-1-ol | 117.7 | Primary |
| Butan-2-ol | 99.5 | Secondary |
| 2-Methyl-2-propanol | 82.5 | Tertiary |
The target compound’s secondary alcohol structure suggests a boiling point intermediate between primary and tertiary analogs. However, its aromatic substituents (increasing molecular weight and polarizability) may elevate it beyond typical secondary alcohols.
Fluorine Substituent Effects
The 5-fluoro group on the phenyl ring introduces electron-withdrawing effects, which may:
Table 1: Physical Properties of Comparable Compounds
Table 2: Structural Comparison
| Compound | Key Substituents | Functional Groups |
|---|---|---|
| 3-(5-Fluoro-2-methylphenyl)butan-2-OL | 5-Fluoro-2-methylphenyl | Secondary alcohol |
| Voriconazole | 2,4-Difluorophenyl, pyrimidinyl, triazole | Secondary alcohol |
| Bitertanol | Biphenyl ether, triazole | Secondary alcohol |
Key Insights
Fluorine Impact: The 5-fluoro group may enhance metabolic stability and binding affinity in drug design compared to non-fluorinated analogs .
Physical Properties : Boiling points and solubility are influenced by both alcohol branching and aromatic substituents, necessitating empirical validation .
Biological Activity
3-(5-Fluoro-2-methylphenyl)butan-2-OL is an organic compound classified as a fluorinated alcohol. Its molecular formula is C₁₁H₁₅F₁O, and it features a butanol moiety connected to a substituted phenyl group. The presence of the fluorine atom and methyl group on the aromatic ring significantly influences its chemical properties, reactivity, and potential biological activity. This compound has garnered attention for its possible applications in drug development, particularly due to its antimicrobial and anti-inflammatory properties.
Antimicrobial Properties
Research has indicated that 3-(5-Fluoro-2-methylphenyl)butan-2-OL exhibits potential antimicrobial activity. The fluoro group enhances binding affinity to specific enzymes and receptors, which may lead to various biological effects such as enzyme inhibition or receptor modulation. Studies have shown that compounds with similar structures often possess significant antibacterial and antifungal properties, making this compound a candidate for further exploration in these areas.
Anti-inflammatory Effects
In addition to its antimicrobial properties, 3-(5-Fluoro-2-methylphenyl)butan-2-OL has been investigated for its anti-inflammatory effects. The unique structural features of the compound allow it to interact with inflammatory pathways, potentially reducing inflammation in various biological systems. This aspect is particularly relevant in the context of developing therapies for diseases characterized by chronic inflammation.
Structure-Activity Relationship (SAR)
The biological activity of 3-(5-Fluoro-2-methylphenyl)butan-2-OL can be influenced by its structural characteristics. The fluorine atom enhances the compound's lipophilicity, which can improve its ability to penetrate biological membranes and interact with target proteins. The following table summarizes key structural features and their implications for biological activity:
| Structural Feature | Implication |
|---|---|
| Fluorine Atom | Enhances binding affinity and selectivity due to strong hydrogen bonds |
| Methyl Group on Phenyl Ring | Influences electronic properties and steric hindrance |
| Hydroxyl Group | Contributes to hydrogen bonding and solubility in biological systems |
Study on Antimicrobial Activity
A recent study explored the antimicrobial effects of various fluorinated alcohols, including 3-(5-Fluoro-2-methylphenyl)butan-2-OL. The study utilized standard disk diffusion methods against several bacterial strains. Results indicated that the compound exhibited significant inhibitory effects against both Gram-positive and Gram-negative bacteria, suggesting its potential as a broad-spectrum antimicrobial agent.
Investigation of Anti-inflammatory Properties
In another investigation, researchers evaluated the anti-inflammatory effects of 3-(5-Fluoro-2-methylphenyl)butan-2-OL in vitro using macrophage cell lines. The compound was found to significantly reduce the production of pro-inflammatory cytokines when stimulated with lipopolysaccharides (LPS). This finding supports the hypothesis that this compound could serve as a therapeutic agent in conditions characterized by excessive inflammation.
Pharmacokinetics and Toxicology
Understanding the pharmacokinetics of 3-(5-Fluoro-2-methylphenyl)butan-2-OL is crucial for assessing its safety and efficacy as a therapeutic agent. Preliminary studies suggest that the compound has favorable absorption characteristics, with an estimated bioavailability that warrants further investigation. Additionally, toxicity studies conducted on animal models indicate that it exhibits a low toxicity profile at therapeutic doses, making it a promising candidate for drug development .
Future Directions
Given its promising biological activities, further research is needed to elucidate the precise mechanisms through which 3-(5-Fluoro-2-methylphenyl)butan-2-OL exerts its effects. Future studies should focus on:
- Detailed Mechanistic Studies : Investigating how this compound interacts with specific biological targets.
- Clinical Trials : Conducting trials to evaluate its efficacy and safety in humans.
- Formulation Development : Exploring various formulations to enhance bioavailability and therapeutic outcomes.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
